BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Elucidation of (S)-tert-Butyl 2-
hydroxy-3-phenylpropanoate: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(S)-tert-Butyl 2-hydroxy-3-

Compound Name:

phenylpropanoate
CAS No.: 7622-23-3
Cat. No.: B1280383

Get Quote

\ J

This technical guide provides a comprehensive overview of the spectroscopic characterization
of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a chiral ester with significant applications as
a building block in the synthesis of bioactive molecules. This document is intended for
researchers, scientists, and drug development professionals, offering in-depth analysis of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. While
experimental data for this specific molecule is not readily available in the public domain, this
guide will present predicted spectroscopic data based on established principles and provide
detailed methodologies for its acquisition and interpretation.

Introduction

(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (Figure 1) is a valuable chiral intermediate in
organic synthesis. Its structural features, including a bulky tert-butyl ester, a secondary hydroxyl
group, and a phenyl ring, necessitate a thorough spectroscopic analysis to confirm its identity,
purity, and stereochemical integrity. This guide will delve into the expected spectroscopic
signatures of this molecule, providing a framework for its characterization.
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Molecular Formula: C13H1803[1][2] Molecular Weight: 222.28 g/mol [1][2] CAS Number: 7622-
23-3[1][2][3][4][5]6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
Both *H and 3C NMR provide detailed information about the chemical environment of the

individual atoms.

Predicted 'H NMR Spectral Data

The proton NMR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in a deuterated
solvent like chloroform (CDCIs) is expected to exhibit distinct signals corresponding to the

different proton environments.

Predicted Coupling
Proton . . L .
_ Chemical Shift Multiplicity Integration Constants (J,
Assignment
(ppm) Hz)
Phenyl-H 7.20 - 7.40 Multiplet 5H -
Doublet of
CH-OH ~4.3 1H J=~4,8Hz
Doublets
CH:z ~3.0 Multiplet 2H -
OH Variable Singlet (broad) 1H -
C(CHs)s3 ~1.4 Singlet 9H -

Rationale behind the Predictions:

e Phenyl Protons (7.20 - 7.40 ppm): The five protons on the benzene ring will resonate in the
aromatic region. Due to their close chemical shifts and potential for complex coupling, they
are expected to appear as a multiplet.

o Methine Proton (CH-OH, ~4.3 ppm): This proton, attached to the carbon bearing the hydroxyl
group, is deshielded by the adjacent oxygen and the ester carbonyl. It is expected to be a
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doublet of doublets due to coupling with the two diastereotopic protons of the neighboring
methylene group.

o Methylene Protons (CHz, ~3.0 ppm): These two protons are diastereotopic due to the
adjacent chiral center. They will couple with each other (geminal coupling) and with the
methine proton (vicinal coupling), resulting in a complex multiplet.

» Hydroxyl Proton (OH, Variable): The chemical shift of the hydroxyl proton is highly dependent
on concentration, temperature, and solvent. It often appears as a broad singlet and may
exchange with deuterium in the presence of D20.

e tert-Butyl Protons (C(CHs)s, ~1.4 ppm): The nine equivalent protons of the tert-butyl group
will appear as a sharp singlet due to the absence of neighboring protons to couple with.

Predicted **C NMR Spectral Data

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)
C=0 (Ester) ~173

C-phenyl (quaternary) ~137

CH-phenyl ~129, ~128, ~126

C-O (tert-butyl) ~82

CH-OH ~72

CH2 ~40

C(CHs)3 ~28

Rationale behind the Predictions:

e Carbonyl Carbon (~173 ppm): The ester carbonyl carbon is significantly deshielded and
appears at the downfield end of the spectrum.
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Aromatic Carbons (~126-137 ppm): The six carbons of the phenyl ring will have distinct
chemical shifts. The quaternary carbon attached to the propyl chain will be the least
shielded.

Quaternary tert-butyl Carbon (~82 ppm): The carbon of the tert-butyl group attached to the
ester oxygen is deshielded by the oxygen atom.

Methine Carbon (CH-OH, ~72 ppm): The carbon bearing the hydroxyl group is deshielded by
the oxygen.

Methylene Carbon (CHz, ~40 ppm): The benzylic methylene carbon appears in the typical
aliphatic region.

tert-Butyl Carbons (~28 ppm): The three equivalent methyl carbons of the tert-butyl group will
give a single, intense signal.

Experimental Protocol for NMR Data Acquisition

Sample Preparation: Dissolve approximately 5-10 mg of (S)-tert-Butyl 2-hydroxy-3-
phenylpropanoate in ~0.6 mL of a suitable deuterated solvent (e.g., CDCls, DMSO-ds) in a
standard 5 mm NMR tube.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
resolution and sensitivity.

'H NMR Acquisition: Acquire a standard one-dimensional *H NMR spectrum. Key parameters
to optimize include the number of scans, relaxation delay, and spectral width.

13C NMR Acquisition: Acquire a proton-decoupled 3C NMR spectrum. A larger number of
scans will likely be required compared to the *H spectrum due to the lower natural
abundance of the 13C isotope.

2D NMR (Optional but Recommended): For unambiguous assignment of all signals,
acquiring 2D NMR spectra such as COSY (Correlated Spectroscopy) and HSQC
(Heteronuclear Single Quantum Coherence) is highly recommended. COSY will reveal *H-1H
coupling networks, while HSQC will correlate directly bonded *H and 13C atoms.
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Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The IR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is expected to
show characteristic absorption bands.

Table of Predicted IR Absorptions:

Wavenumber (cm~t)  Functional Group Vibration Mode Intensity

~3500 O-H Stretching (Alcohol) Strong, Broad
~3030 C-H Stretching (Aromatic) Medium
~2980, ~2870 C-H Stretching (Aliphatic) Medium-Strong
~1730 C=0 Stretching (Ester) Strong, Sharp

Stretching (Aromatic

~1600, ~1495, ~1450 c=C ) Medium-Weak
Ring)

~1250, ~1150 C-O Stretching (Ester) Strong
Bending (Aromatic,

~750, ~700 C-H Strong

out-of-plane)

Interpretation of the IR Spectrum:

e The broad absorption band around 3500 cm~1 is a clear indication of the presence of the
hydroxyl (-OH) group.

e The strong, sharp peak around 1730 cm™1 is characteristic of the carbonyl (C=0) stretch of
the ester functional group.

e The presence of the aromatic ring is confirmed by the C-H stretching vibrations above 3000
cm~! and the C=C stretching vibrations in the 1450-1600 cm~? region. The strong bands in
the 700-750 cm~1 region are indicative of a monosubstituted benzene ring.

» Aliphatic C-H stretching vibrations from the tert-butyl and propyl groups are expected just
below 3000 cm~1.
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The strong C-O stretching vibrations of the ester group will be prominent in the fingerprint
region, typically around 1150-1250 cm~1.

Experimental Protocol for IR Data Acquisition

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)
if it is an oil, or as a KBr pellet if it is a solid. Alternatively, a solution in a suitable solvent
(e.g., chloroform) can be used in a solution cell.

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Data Acquisition: A background spectrum of the empty sample holder (or pure solvent) is first
recorded. The sample is then placed in the beam path, and the sample spectrum is acquired.
The instrument software automatically subtracts the background to produce the final
spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural confirmation.

Predicted Mass Spectrum Data (Electron lonization - El):

Molecular lon (M*+): m/z = 222. This peak, corresponding to the intact molecule with one
electron removed, may be weak or absent in the El spectrum due to the lability of the
molecule.

Key Fragment lons:

[e]

m/z = 165: [M - CaHoO]* - Loss of the tert-butoxy group.
o m/z = 149: [M - C4aHsO2]* - Loss of the tert-butoxycarbonyl group.

o m/z =91: [C7H7]* - The tropylium ion, a very common and stable fragment for compounds
containing a benzyl group.

o m/z = 57: [CaHo]* - The tert-butyl cation, which is expected to be a very abundant peak.
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Rationale for Fragmentation:

Under EI conditions, the molecule will fragment in predictable ways. The tert-butyl group is
prone to cleavage to form the stable tert-butyl cation (m/z 57). The benzylic bond is also
susceptible to cleavage, leading to the formation of the tropylium ion (m/z 91). Loss of the
entire ester group or parts of it will also lead to characteristic fragments.

Experimental Protocol for MS Data Acquisition

o Sample Introduction: The sample can be introduced into the mass spectrometer via a direct
insertion probe or, if volatile enough, through a gas chromatograph (GC-MS).

« lonization: Electron lonization (El) is a common technique for this type of molecule. Softer
ionization techniques like Electrospray lonization (ESI) or Chemical lonization (ClI) could also
be employed, which would likely result in a more prominent molecular ion peak.

e Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate
the ions based on their mass-to-charge ratio.

Visualizing the Structure and Workflow

To aid in the understanding of the molecular structure and the analytical workflow, the following
diagrams are provided.

Figure 1. Molecular structure of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.
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Figure 2. Workflow for the spectroscopic characterization of the target compound.

Conclusion

The comprehensive spectroscopic analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate,
employing NMR, IR, and MS techniques, provides a robust framework for its unequivocal
identification and characterization. The predicted data and methodologies outlined in this guide
serve as a valuable resource for researchers working with this and structurally related
compounds. Adherence to the described protocols will ensure the generation of high-quality,
reproducible data, which is paramount in the fields of chemical synthesis and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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